Cas no 68559-17-1 (3-pyridinethiol, 6-amino-)

3-Pyridinethiol, 6-amino- is a heterocyclic compound featuring both a thiol (–SH) and an amino (–NH₂) functional group on a pyridine backbone. This structure imparts unique reactivity, making it valuable as a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the thiol group allows for thiol-ene click chemistry or metal coordination, while the amino group enables further derivatization via amidation or condensation reactions. Its dual functionality is particularly useful in the development of ligands, catalysts, and biologically active molecules. The compound’s stability and selectivity under mild conditions enhance its utility in precision chemical transformations.

3-pyridinethiol, 6-amino- structure

Product Name:3-pyridinethiol, 6-amino-

CAS No:68559-17-1

MF:C₅H₆N₂S

MW:126.179539203644

CID:841667

PubChem ID:1415880

Update Time:2025-05-20

3-pyridinethiol, 6-amino- Chemical and Physical Properties

Names and Identifiers

- 3-pyridinethiol, 6-amino-
- 3-Pyridinethiol,6-amino-(9CI)
- 6-Amino-3-pyridinethiol
- 2-Amino-5-mercapto pyridine
- 6-Amino-3-pyridinesulfonyl Chloride
- 6-amino-pyridine-3-sulfonyl chloride
- 6-aminopyridine-3-thiol
- AK-84600
- ANW-58266
- CTK8B7712
- AKOS000320640
- 5-mercapto-2-aminopyridine
- 68559-17-1
- GGEMAVZZEFLRIU-UHFFFAOYSA-N
- F3284-8134
- SCHEMBL1695759
- Inchi： 1S/C5H6N2S/c6-5-2-1-4(8)3-7-5/h1-3,8H,(H2,6,7)
- InChI Key： GGEMAVZZEFLRIU-UHFFFAOYSA-N
- SMILES： SC1=CN=C(C=C1)N

Computed Properties

Exact Mass: 126.02528
Monoisotopic Mass: 126.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 39.9Å²

Experimental Properties

PSA: 38.91

3-pyridinethiol, 6-amino- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM524022-1g	6-Aminopyridine-3-thiol	68559-17-1	95%	1g	$229	2022-06-10
Crysdot LLC	CD11072510-1g	6-Aminopyridine-3-thiol	68559-17-1	95+%	1g	$535	2024-07-18
Crysdot LLC	CD11072510-5g	6-Aminopyridine-3-thiol	68559-17-1	95+%	5g	$1389	2024-07-18
Crysdot LLC	CD11072510-10g	6-Aminopyridine-3-thiol	68559-17-1	95+%	10g	$1786	2024-07-18

3-pyridinethiol, 6-amino- Related Literature

1. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-pyridinethiol, 6-amino-

Comprehensive Overview of 3-pyridinethiol, 6-amino- (CAS No. 68559-17-1): Properties, Applications, and Industry Insights

3-pyridinethiol, 6-amino- (CAS No. 68559-17-1) is a specialized organic compound featuring a pyridine ring substituted with both thiol (-SH) and amino (-NH₂) functional groups. This unique structure grants it versatile reactivity, making it valuable in pharmaceutical synthesis, agrochemical development, and material science. The compound's molecular formula C₅H₆N₂S and molecular weight 126.18 g/mol are frequently searched by researchers evaluating its compatibility in reaction pathways.

Recent trends highlight growing interest in heterocyclic compounds like 6-amino-3-pyridinethiol due to their role in designing biodegradable materials and green chemistry applications. Analytical techniques such as HPLC purity testing and NMR spectroscopy are critical for quality control, as emphasized in peer-reviewed studies indexed in PubMed and SciFinder. Users often search for "synthetic routes for 3-pyridinethiol derivatives" or "6-amino-3-pyridinethiol solubility data," reflecting demand for process optimization.

The compound's thiol group enables thioether formation, while the amino group participates in condensation reactions—key features exploited in pharmaceutical intermediates. Patent databases reveal its utility in anticancer drug scaffolds and enzyme inhibitors, aligning with the industry's focus on targeted therapies. Environmental considerations drive queries about "eco-friendly synthesis of 6-amino-3-pyridinethiol," prompting research into catalytic methods reducing heavy metal residues.

Thermodynamic data for 68559-17-1, including melting point and storage stability, are crucial for industrial handling. Regulatory-compliant MSDS documentation ensures safe transportation under non-hazardous classifications. Cross-disciplinary applications in organic electronics and coordination chemistry further expand its relevance, particularly in semiconductor additives and ligand design for catalytic systems.

Emerging studies explore 6-amino-3-pyridinethiol's potential in bioimaging probes and metal-organic frameworks (MOFs), addressing search trends like "fluorescent pyridine derivatives." Its pH-dependent tautomerism also attracts computational chemists modeling molecular switching behavior. Suppliers increasingly provide GC-MS certified samples to meet stringent research requirements.